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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and
experimental data surrounding the phenomenon of delayed neutron emission from the
radioactive isotope Nitrogen-17 (*’N). This process is of significant interest in various fields,
including nuclear physics, reactor kinetics, and potentially for novel applications in areas such
as neutron capture therapy.

Introduction to Delayed Neutron Emission

Delayed neutron emission is a mode of radioactive decay in which a neutron is emitted from an
excited nucleus following a beta decay. In the case of Nitrogen-17, this neutron-rich isotope
first undergoes beta-minus () decay to an excited state of Oxygen-17 (*’0). If the excitation
energy of the daughter nucleus is greater than the neutron separation energy of 1’0, the
nucleus can de-excite by emitting a neutron, leading to the formation of the stable isotope
Oxygen-16 (*°0). The emission of the neutron is "delayed" because it is governed by the half-
life of the preceding beta decay of 1’N.

The Decay Scheme of Nitrogen-17

Nitrogen-17, with 7 protons and 10 neutrons, is an unstable isotope with a half-life of 4.173
seconds.[1][2][3] It primarily decays via two competing pathways:
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» Beta Decay to Bound States of 17O: 1N can decay to the ground state or lower excited
states of 7O, which then de-excite by emitting gamma radiation.

» Beta-Delayed Neutron Emission: Beta decay can populate higher excited states of 17O that
lie above the neutron separation energy. These states can then promptly emit a neutron.

The overall process of beta-delayed neutron emission can be represented as a two-step
reaction:

e Beta Decay: N - 7O* + e~ + Ve
e Neutron Emission: ’O* - 180 + n

where 170O* represents an excited state of Oxygen-17, e~ is a beta particle (electron), Ve is an
electron antineutrino, and n is a neutron.[4]
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Quantitative Decay Data

The following tables summarize the key quantitative data associated with the decay of
Nitrogen-17.

Table 1: General Properties of Nitrogen-17

Property Value

Half-life (T1,2) 4.173 +0.004 s

Beta Decay Energy (Qp) 8.680 MeV

Spin and Parity 1/2-

Primary Decay Modes B~ decay, B~-delayed neutron emission

Data sourced from multiple references.[1][2][3]
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Table 2: Beta-Delayed Neutron Emission Data for Nitrogen-17

170 Precursor Excitation

Energy (MeV) Neutron Energy (MeV) Branching Ratio (%)
4.55 0.38 38.0

5.08 0.88 06

5.39 1.17 501

5.95 1.70 6.9

Note: The branching ratios are for the neutron-emitting decay channels.[5]

Table 3: Beta Decay Branches to Bound States of Oxygen-17

70 Final State Energy (keV) Branching Ratio (%)
0 (Ground State) 1.7+05

870 2905

3060 0.54 £ 0.08

Data from a 1976 study.[6]

Experimental Protocols

The characterization of delayed neutron emission from 1’N involves the production of the
isotope and the subsequent detection and energy measurement of the emitted neutrons and
beta particles.

Production of Nitrogen-17

Nitrogen-17 is an artificially produced radioisotope. A common production method is through
nuclear reactions, for example:
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e 180(y,p)*’N: Irradiation of an 80-enriched water target with high-energy gamma rays from a
linear accelerator.

e N(t,p)Y’N: Bombardment of a 1°N target with a triton beam.[6]

e 19F(d,a)'’N: The original discovery of 1’N involved bombarding an ammonium fluoride (NHaF)
solution with deuterons.[1]
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Neutron Detection and Spectroscopy

The detection and energy measurement of the emitted neutrons are crucial for characterizing
the decay of 1’N.

o Helium-3 (3He) Proportional Counters: These detectors are widely used for their high thermal
neutron detection efficiency. They are often embedded in a moderating material (e.qg.,
polyethylene) to slow down the fast neutrons emitted from 17O*.

o Time-of-Flight (TOF) Technique: This method is employed for more precise energy
measurements. The time difference between the detection of the beta particle (signaling the
formation of ’O*) and the subsequent detection of the neutron at a known distance provides
a measure of the neutron's velocity and, therefore, its kinetic energy. Scintillation detectors
are commonly used for both beta and neutron detection in TOF setups.

Beta-Neutron Coincidence Measurement

To definitively associate the emitted neutrons with the beta decay of 1’N and to reduce
background noise, beta-neutron coincidence measurements are performed. This involves
simultaneously detecting the beta particle and the neutron. A time-gated coincidence circuit is
used to record events where both particles are detected within a short time window. This
technique is essential for constructing the decay scheme and accurately determining branching
ratios.
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Applications and Significance

The study of delayed neutron emitters like 1’N is fundamental to:

» Nuclear Reactor Safety and Control: Delayed neutrons play a critical role in the temporal
control of nuclear fission chain reactions. Although they constitute a small fraction of the total
neutrons, their delayed emission provides a manageable timescale for reactor control
systems to respond to changes in reactivity.

e Nuclear Structure Studies: The decay properties of neutron-rich nuclei such as 1’N provide
valuable data for testing and refining nuclear models. The energy levels and transition
probabilities in the daughter nuclei offer insights into nuclear shell structure far from stability.

 Calibration of Detectors: The well-defined energies of the neutrons emitted from N make it
a useful source for the energy calibration of neutron detectors, particularly in the sub-MeV
and MeV energy range.[5]

Conclusion

Nitrogen-17 is a key nuclide for the study of beta-delayed neutron emission. Its relatively
simple decay scheme and well-characterized neutron energy spectrum make it an important
benchmark for both theoretical models and experimental techniques. The data and
methodologies presented in this guide provide a foundation for researchers and scientists
working in nuclear physics and related fields. Further research into the decay properties of /N
and other delayed neutron emitters will continue to enhance our understanding of nuclear
structure and has the potential to enable new applications in science and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. arxiv.org [arxiv.org]
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17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemlin.org/isotope/nitrogen-17
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=N17
https://periodictable.com/Isotopes/007.17/index.html
https://www.quora.com/Nitrogen-17-emits-a-beta-particle-and-a-neutron-How-do-I-write-an-equation-for-this-reaction
https://arxiv.org/pdf/nucl-ex/9505002
https://webhome.phy.duke.edu/~gsheu/BetaDecays/A17/17N/17N_betan.pdf
https://www.benchchem.com/product/b1197461#delayed-neutron-emission-from-nitrogen-17
https://www.benchchem.com/product/b1197461#delayed-neutron-emission-from-nitrogen-17
https://www.benchchem.com/product/b1197461#delayed-neutron-emission-from-nitrogen-17
https://www.benchchem.com/product/b1197461#delayed-neutron-emission-from-nitrogen-17
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

